(4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone

• IUPAC Name: (4-methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone
• InChI: InChI=1S/C11H17N3O/c1-9-3-5-14(6-4-9)11(15)10-7-12-13(2)8-10/h7-9H,3-6H2,1-2H3
• InChI Key: LMDLXVKLRRBUCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN(N=C2)C
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

(4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone, also known as MDPV, is a synthetic cathinone that has gained significant attention in the scientific community due to its potential use as a research tool. MDPV is a psychoactive compound that has been found to have stimulant effects, and as such, it has been explored for its potential applications in a variety of research fields.

Mechanism of Action

(4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. This means that it blocks the reuptake of these neurotransmitters, leading to an increase in their levels in the brain. This increase in neurotransmitter levels is responsible for the stimulant effects of (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone.
Biochemical and Physiological Effects:
(4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone has been found to have a number of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature. (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone has also been found to increase the release of dopamine, norepinephrine, and serotonin in the brain. These effects can lead to feelings of euphoria, increased energy, and increased alertness.

Advantages and Limitations for Lab Experiments

(4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone has a number of advantages and limitations for use in lab experiments. One advantage is that it is a potent stimulant, which makes it useful for studying the effects of stimulants on the brain. However, one limitation is that its effects are short-lived, which can make it difficult to study long-term effects. Additionally, (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone is a controlled substance, which can make it difficult to obtain and use in lab experiments.

Future Directions

There are a number of future directions for research on (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone. One area of research is the development of new synthetic cathinones that have similar effects to (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone but with fewer side effects. Another area of research is the development of new treatments for addiction to stimulants such as (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone. Additionally, research is needed to better understand the long-term effects of (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone use on the brain and body.

Synthesis Methods

(4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone can be synthesized through a number of different methods, including the reaction of pyrazole with piperidine and methyl iodide. Other methods involve the use of reagents such as acetic anhydride and thionyl chloride. The synthesis of (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

(4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone has been studied for its potential applications in a variety of research fields, including neuroscience, pharmacology, and toxicology. In neuroscience, (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone has been used to study the effects of stimulants on the brain, including the mechanisms of action and the effects on neurotransmitter systems. In pharmacology, (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone has been studied for its potential use as a therapeutic agent, particularly in the treatment of depression and other mood disorders. In toxicology, (4-Methylpiperidin-1-yl)-(1-methylpyrazol-4-yl)methanone has been studied for its potential toxicity and the effects on the body.